Cas no 1286273-25-3 (Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate)

Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate is a specialized chemical compound featuring a piperidine core functionalized with a nicotinoyl group and a tert-butoxycarbonyl (Boc)-protected amine. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical research, where it can serve as a precursor for bioactive molecules. The Boc group enhances stability during synthetic manipulations, while the nicotinoyl moiety offers potential for further derivatization. Its well-defined reactivity profile and compatibility with standard coupling conditions make it a practical choice for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate structure
1286273-25-3 structure
Product Name:Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate
CAS No:1286273-25-3
MF:C17H25N3O3
MW:319.39870429039
CID:4788022
Update Time:2025-05-25

Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate
    • tert-Butyl ((1-nicotinoylpiperidin-4-yl)methyl)carbamate
    • TERT-BUTYL N-{[1-(PYRIDINE-3-CARBONYL)PIPERIDIN-4-YL]METHYL}CARBAMATE
    • Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate
    • Inchi: 1S/C17H25N3O3/c1-17(2,3)23-16(22)19-11-13-6-9-20(10-7-13)15(21)14-5-4-8-18-12-14/h4-5,8,12-13H,6-7,9-11H2,1-3H3,(H,19,22)
    • InChI Key: IWQNBSWBNVIYSU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NCC1CCN(C(C2C=NC=CC=2)=O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 412
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.5

Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate Pricemore >>

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Additional information on Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate

Introduction to Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate (CAS No. 1286273-25-3)

Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate, with the CAS number 1286273-25-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the nicotinoylpiperidin-4-yl moiety suggests potential applications in the development of drugs targeting neurological and metabolic disorders.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate neurotransmitter systems and enzyme activities. The incorporation of a carbamate group in Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate further enhances its pharmacological profile, making it a valuable candidate for further investigation.

One of the most compelling aspects of Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate is its potential role in the treatment of neurodegenerative diseases. Studies have indicated that compounds with similar structural features can interact with specific receptors and enzymes involved in pathologies such as Alzheimer's disease and Parkinson's disease. The nicotinoyl moiety, in particular, has been associated with enhanced binding affinity to certain neurological targets, which could be leveraged for therapeutic purposes.

The synthesis and characterization of Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as solid-phase synthesis and automated purification protocols have played a crucial role in optimizing the production process.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the identification of lead compounds with high therapeutic potential.

The pharmacokinetic properties of Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for developing effective dosing regimens and predicting clinical outcomes. Preclinical studies have begun to explore these aspects, providing valuable data on the compound's behavior within biological systems.

In conclusion, Tert-Butyl [(1-nicotinoylpiperidin-4-yl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to novel therapeutic strategies across various medical disciplines.

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